1-((1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)methyl)piperidine-4-carboxamide

• Molecular Formula: C14H20N6O3
• Molecular Weight: 320.35 g/mol
• IUPAC Name: 1-[(1,3-dimethyl-2,6-dioxo-7H-purin-8-yl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C14H20N6O3/c1-18-12-10(13(22)19(2)14(18)23)16-9(17-12)7-20-5-3-8(4-6-20)11(15)21/h8H,3-7H2,1-2H3,(H2,15,21)(H,16,17)
• InChI Key: KXCNAFFXMVNBIX-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)NC(=N2)CN3CCC(CC3)C(=O)N

Description

This compound is a purine-piperidine hybrid characterized by a 1,3-dimethyl-2,6-dioxo-tetrahydro-purinyl core linked via a methylene bridge to a piperidine-4-carboxamide moiety. The carboxamide group at position 4 of the piperidine ring may enhance solubility and hydrogen-bonding interactions, critical for target binding .

Biological Activity

The compound 1-((1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)methyl)piperidine-4-carboxamide is a complex organic molecule that belongs to the class of purine derivatives. Its structural features suggest potential biological activity relevant to various therapeutic areas. This article reviews the biological activity of this compound based on recent literature and research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{15}H_{19}N_{5}O_{4}$ with a molecular weight of approximately 329.3107 g/mol. The structural characteristics include a piperidine ring and a purine moiety, which are known to influence its biological interactions.

Biological Activity Overview

The biological activities associated with this compound can be categorized into several key areas:

• Antitumor Activity : Studies indicate that purine derivatives often exhibit cytotoxic effects against various cancer cell lines. The compound's structural similarity to known antitumor agents suggests it may inhibit tumor growth through mechanisms such as apoptosis induction or cell cycle arrest.
• Antiviral Properties : Some purine analogs are recognized for their antiviral activities, particularly against viral infections like hepatitis B and HIV. The ability of this compound to inhibit viral replication warrants further investigation.
• Enzyme Inhibition : The compound may act as an inhibitor for certain enzymes involved in nucleotide metabolism or signaling pathways. This could have implications in treating conditions related to dysregulated cellular proliferation.

Table 1: Summary of Biological Activities

Activity Type	Description	References
Antitumor	Induces apoptosis in cancer cell lines (e.g., HeLa, HCT116)	,
Antiviral	Inhibits replication of HBV and HIV	,
Enzyme Inhibition	Potential inhibitor of kinases involved in cancer progression	,
Antimicrobial	Exhibits antibacterial activity against Gram-positive bacteria

The precise mechanisms through which this compound exerts its biological effects are still under investigation. However, several hypotheses have been proposed based on its structure:

• Inhibition of Kinases : The presence of the purine scaffold suggests that the compound could inhibit cyclin-dependent kinases (CDKs), which play critical roles in cell cycle regulation.
• Nucleotide Analog : As a purine analog, it may interfere with nucleotide synthesis or function, leading to disruptions in DNA/RNA synthesis.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations on the Purine Core

• Compound A: 1-[1,3-Dimethyl-7-(3-methylbenzyl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl]-4-piperidinecarboxamide Key Difference: A 3-methylbenzyl substituent at position 7 of the purine core. Impact: The bulky aromatic group increases molecular weight (410.478 g/mol vs. Activity: Unspecified in evidence, but analogous 3-methylbenzyl groups in purine derivatives are linked to improved receptor binding in kinase inhibitors .

• Compound B : 1-{[1,3-Dimethyl-7-(3-methylbutyl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl]methyl}piperidine-4-carboxamide

  • Key Difference : A 3-methylbutyl chain at position 5.
  • Impact : The aliphatic chain reduces steric hindrance compared to Compound A, possibly favoring interactions with hydrophobic enzyme pockets .

Modifications to the Piperidine Moiety

• Compound C : Methyl 1-[(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)acetyl]piperidine-4-carboxylate
  • Key Difference : Replacement of the carboxamide with a methyl ester.
  • Impact : The ester group decreases polarity (logP ~1.2 vs. ~0.5 for the carboxamide) and may reduce metabolic stability due to esterase susceptibility .

Activity Trends from SAR Studies

• Piperidine Basic Nitrogen : Derivatives lacking a basic nitrogen (e.g., acetylated or sulfonamide-modified piperidines) show significantly reduced cell potency. For example, acetyl derivative 14 retained activity, but sulfonamide analogs 17–18 abolished potency .
• Purinyl Substituents : Unsubstituted purine analogs (e.g., 11 , 12 ) are less potent than those with 3-methylbenzyl or 3-methylbutyl groups, indicating substituent bulk enhances target engagement .

Mechanistic Insights

• Antimicrobial Activity : Piperidine-containing derivatives generally outperform morpholine analogs in antifungal activity, likely due to enhanced membrane penetration from the piperidine ring’s basic nitrogen .
• Neurotropic Potential: The piperidine-carboxamide scaffold aligns with neuroactive drugs (e.g., donepezil), suggesting possible acetylcholinesterase inhibition or Aβ42 modulation .

Q & A

Q. Does the compound exhibit synergistic effects with existing therapeutics?

• Testing :
• Combination Index (CI) : Use Chou-Talalay method to evaluate synergy with chemotherapeutics (e.g., cisplatin) in 3D tumor spheroids .
• Mechanistic Studies : RNA-seq to identify upregulated apoptosis pathways (e.g., caspase-3 activation) .